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Compound of Interest

Compound Name: Crocetin dialdehyde

Cat. No.: B1248500 Get Quote

Application Note and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

Crocetin dialdehyde is a key intermediate in the biosynthesis of crocetin and its glycosylated

derivatives, the crocins, which are responsible for the vibrant color of saffron.[1][2][3] As a pure

analytical standard, crocetin dialdehyde is an invaluable tool for the accurate quantification of

this apocarotenoid in various matrices, including plant extracts, food products, and biological

samples. Its use is crucial for quality control, metabolic studies, and the development of new

therapeutic agents. This document provides detailed information on the properties of crocetin
dialdehyde and protocols for its use as an analytical standard in High-Performance Liquid

Chromatography (HPLC) and UV-Visible Spectrophotometry.

Physicochemical Properties and Storage
Crocetin dialdehyde is commercially available as an analytical standard with a purity of ≥95%

as determined by HPLC.[4] Proper handling and storage are critical to maintain its integrity.
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Property Value Reference

Chemical Formula C₂₀H₂₄O₂ [4]

Molecular Weight 296.40 g/mol [4]

CAS Number 502-70-5 [4]

Appearance Neat [4]

Purity ≥95% (HPLC) [4]

Storage (Stock Solution)

-80°C for up to 6 months;

-20°C for up to 1 month

(protect from light)

[5]

Shelf Life (Neat)
Limited, refer to the expiry date

on the label.
[4]

Crocin Biosynthesis Pathway
Crocetin dialdehyde is a central molecule in the biosynthetic pathway of crocins. The process

begins with the cleavage of zeaxanthin by the enzyme carotenoid cleavage dioxygenase 2

(CCD2) to yield crocetin dialdehyde. Subsequently, aldehyde dehydrogenases (ALDHs)

oxidize crocetin dialdehyde to form crocetin. Finally, crocetin is glycosylated by UDP-

glucosyltransferases (UGTs) to produce various crocins.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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